Cas no 123732-86-5 (Acetic acid, [[2-[(1-methylethyl)phenylamino]-2-oxoethyl]sulfinyl]-)

• Product Name: Acetic acid, [[2-[(1-methylethyl)phenylamino]-2-oxoethyl]sulfinyl]-
• CAS No: 123732-86-5
• MF: C₁₃H₁₇NO₄S
• MW: 283.34338259697
• CID: 1214808
• PubChem ID: 71340188
• Update Time: 2025-04-20

Acetic acid, [[2-[(1-methylethyl)phenylamino]-2-oxoethyl]sulfinyl]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [[2-[(1-methylethyl)phenylamino]-2-oxoethyl]sulfinyl]-
• 2-[2-oxo-2-(N-propan-2-ylanilino)ethyl]sulfinylacetic acid
• 2-[[2-[(1-Methylethyl)phenylamino]-2-oxoethyl]sulfinyl]acetic acid
• DTXSID20767441
• 123732-86-5

• Inchi： 1S/C13H17NO4S/c1-10(2)14(11-6-4-3-5-7-11)12(15)8-19(18)9-13(16)17/h3-7,10H,8-9H2,1-2H3,(H,16,17)
• InChI Key： XARDIGCYIKLRGE-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)(CC(N(C1C=CC=CC=1)C(C)C)=O)=O

Computed Properties

• Exact Mass: 283.08791
• Monoisotopic Mass: 283.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 93.9Ų

Experimental Properties

• PSA: 74.68